Cas no 91800-15-6 (4-(1-aminoethyl)-n,n-dimethylaniline)

• Product Name: 4-(1-aminoethyl)-n,n-dimethylaniline
• CAS No: 91800-15-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 1970751
• PubChem ID: 14341956
• Update Time: 2025-06-30

4-(1-aminoethyl)-n,n-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminoethyl)-N,N-dimethylaniline
• ALBB-000915
• BRN 2526489
• AC1LTF6C
• CTK5B5096
• 2-(4-Chloro-3-methyl-phenoxy)-2-methyl-propionic acid
• [4-(1-Amino-ethyl)-phenyl]-dimethyl-amine
• Propanoic acid, 2-(4-chloro-3-methylphenoxy)-2-methyl-
• AKOS000123267
• N12577
• 91800-15-6
• SB76460
• DTXSID50915695
• EN300-153090
• Benzenemethanamine, 4-(dimethylamino)-alpha-methyl-, (alphaS)-
• SCHEMBL4378374
• (R)-4-(1-AMINOETHYL)-N,N-DIMETHYLBENZENAMINE
• FT-0655149
• N-[4-(1-AMINOETHYL)PHENYL]-N,N-DIMETHYLAMINE
• 4-(1-aminoethyl)-n,n-dimethylaniline

• MDL： MFCD09040967
• Inchi： 1S/C10H16N2/c1-8(11)9-4-6-10(7-5-9)12(2)3/h4-8H,11H2,1-3H3
• InChI Key： VDOKYXHLVQGSJQ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(1-aminoethyl)-n,n-dimethylaniline

Comprehensive Overview of 4-(1-aminoethyl)-N,N-dimethylaniline (CAS No. 91800-15-6): Properties, Applications, and Industry Insights

4-(1-aminoethyl)-N,N-dimethylaniline, identified by its CAS number 91800-15-6, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This aromatic amine derivative is characterized by its unique molecular structure, featuring a dimethylaniline backbone coupled with an aminoethyl substituent. Its chemical properties make it a valuable intermediate in synthesizing complex molecules, particularly in the development of dyes, pharmaceuticals, and advanced materials.

In recent years, the demand for 4-(1-aminoethyl)-N,N-dimethylaniline has surged due to its role in high-performance material synthesis. Researchers and manufacturers are increasingly exploring its potential in photovoltaic applications, where its electron-donating properties enhance the efficiency of organic solar cells. Additionally, its use in bioconjugation techniques has gained traction, particularly in the development of targeted drug delivery systems and diagnostic probes.

The compound's synthetic versatility is another key highlight. Its aminoethyl group allows for facile functionalization, enabling the creation of custom-tailored derivatives for specific industrial needs. This adaptability has positioned CAS 91800-15-6 as a critical building block in medicinal chemistry, where it contributes to the design of novel enzyme inhibitors and receptor modulators.

From an environmental perspective, 4-(1-aminoethyl)-N,N-dimethylaniline has been the subject of studies focusing on green chemistry and sustainable synthesis. Innovations in catalytic processes have reduced the ecological footprint of its production, aligning with global trends toward eco-friendly manufacturing. These advancements address growing consumer and regulatory demands for low-impact chemical processes.

In the context of market trends, the compound's applications in electronic materials and nanotechnology have driven its commercial growth. Its integration into conductive polymers and sensors underscores its importance in the Internet of Things (IoT) and wearable technology sectors. Industry reports highlight its expanding role in smart material development, further solidifying its position as a future-forward chemical.

Quality control and analytical characterization of 91800-15-6 are critical for ensuring its performance in end-use applications. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structural integrity. These measures are essential for meeting the stringent requirements of pharmaceutical-grade and electronic-grade specifications.

Looking ahead, the trajectory for 4-(1-aminoethyl)-N,N-dimethylaniline points toward continued innovation. Emerging research explores its potential in bioimaging and theragnostic applications, where its fluorescence properties could revolutionize medical diagnostics. As industries increasingly prioritize multifunctional compounds, this molecule is poised to play a pivotal role in shaping next-generation technologies.